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Compound of Interest

Compound Name:
3-Chloro-4-(2-chloro-5-

methylphenoxy)aniline

CAS No.: 946662-58-4

Cat. No.: B1329075

Get Quote

Executive Safety Summary
Primary Hazard:Methemoglobinemia (Blood toxicity) via skin absorption and inhalation.

Environmental Hazard:Marine Pollutant. Catastrophic to aquatic life with long-lasting effects.

[1][2]

RCRA Classification (USA): Treat as Hazardous Waste (Toxic, Halogenated). While not

explicitly P-listed, it shares the toxicity profile of 4-chloroaniline (P024) and must be

managed with equivalent rigor.

Disposal Method:High-Temperature Incineration with acid gas scrubbing. DO NOT discharge

to sewer or trash.

Chemical Profile & Hazard Logic
Understanding the molecule's structure is critical for safe handling. The "aniline" core dictates

the immediate health risk, while the "halogenated ether" tail dictates the destruction method.
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Feature Structural Moiety Risk Implication
Operational
Requirement

Toxicity Primary Amine (-NH₂)

Skin absorption;

Methemoglobin

formation.

Double nitrile/laminate

gloves; Full skin

coverage.

Reactivity Aniline Nitrogen

Incompatible with

strong oxidizers (e.g.,

Nitric Acid).

Segregate from

Oxidizer waste

streams.

Destruction Chlorine Substituents

Formation of

HCl/Dioxins during

improper combustion.

Must be incinerated at

facilities equipped with

scrubbers.

State Diphenyl Ether
Low water solubility;

lipophilic.

Use organic solvents

(DCM, EtOAc) for

decontamination.

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Substance)
Applicability: Expired reagents, synthesis solids, or spill cleanup residues.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar with

a chemically resistant screw cap. Avoid metal containers due to potential corrosion from

hydrolysis byproducts.

Transfer:

Work inside a certified chemical fume hood.

Dampen the solid slightly with an inert solvent (e.g., hexane) if the powder is fine/dusty to

prevent aerosolization.

Labeling:

Affix a hazardous waste label immediately.
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Mandatory Text: "Hazardous Waste - Toxic - Halogenated Organic Solid."

Constituent: "3-Chloro-4-(2-chloro-5-methylphenoxy)aniline."

Segregation: Place the container into a secondary containment tray labeled "TOXIC

ORGANICS."

B. Liquid Waste (Mother Liquors/Solvents)
Applicability: Reaction mixtures or HPLC waste containing the substance.

Solvent Compatibility: Ensure the waste solvent is compatible.

Compatible: Dichloromethane, Ethyl Acetate, Methanol, Toluene.

Incompatible: Strong acids (conc.

,

) or strong oxidizers (

).

PH Adjustment: If the waste stream is acidic (e.g., from an HCl workup), neutralize to pH 6–9

using Sodium Bicarbonate before adding to the organic waste drum. This prevents heat

generation and gas buildup.[3]

Stream Selection:

Pour into the Halogenated Solvent Waste carboy.

Note: Even if the solvent itself is non-halogenated (e.g., Methanol), the presence of this

chlorinated solute reclassifies the entire mixture as Halogenated Waste for incineration

purposes.

C. Contaminated Debris
Applicability: Gloves, weigh boats, paper towels, and syringe filters.

Double Bagging: Place all solid debris into a clear, 6-mil polyethylene bag.
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Sealing: Twist and tape the neck of the bag (gooseneck seal) to prevent vapor release.

Secondary Container: Place the sealed bag into a dedicated "Solid Hazardous Debris" drum.

Sharps: Contaminated needles must go into a hard-walled sharps container labeled

"Chemical Contaminated Sharps."

Operational Workflow (Visualized)
The following decision tree outlines the logical flow for disposing of this compound, ensuring

compliance with RCRA and safety standards.
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Waste Generation:
3-Chloro-4-(2-chloro-5-methylphenoxy)aniline

Determine Physical State

Liquid / Solution

Solid / Powder

Is pH < 5 or > 10?

Neutralize to pH 6-9

Yes

Stream Classification

No

Container: Halogenated Solvent Waste
(Red Can/Carboy)

Always treat as Halogenated

EHS / Vendor Pickup
(Incineration)

Is it Debris (Gloves/Paper)?

Container: Wide-mouth Jar
Label: Toxic Solid

No (Pure Chemical)

Double Bag (6-mil Poly)
Container: Solid Haz Waste Drum

Yes (Contaminated Items)

Click to download full resolution via product page

Figure 1: Decision logic for segregating and packaging halogenated aniline waste.
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Emergency Response Procedures
In the event of a spill or exposure during the disposal process, execute the following

immediately.

Accidental Release (Spill)
Evacuate & Isolate: Clear the area of personnel. Post "Do Not Enter" signage.

PPE Upgrade: Do not attempt cleanup without Silver Shield/4H laminate gloves and a P100

respirator (if powder is loose). Nitrile gloves provide only splash protection against this

compound class.

Containment:

Solids: Cover with wet paper towels (to prevent dust) and scoop into a waste jar.

Liquids: Absorb with vermiculite or sand.[4] DO NOT use combustible materials like

sawdust.

Decontamination: Wash the surface with a soap/water solution.[2] Collect all wash water as

hazardous waste.

Personnel Exposure
Skin Contact: Wash immediately with soap and copious water for 15 minutes. Seek medical

attention—symptoms of methemoglobinemia (cyanosis/blue lips) may be delayed by 2–4

hours.[2]

Eye Contact: Rinse for 15 minutes lifting eyelids.[3]

Inhalation: Move to fresh air. Provide oxygen if breathing is labored.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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